Cas no 1097802-78-2 (6,7-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one)

• Product Name: 6,7-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one
• CAS No: 1097802-78-2
• MF: C₉H₆F₂OS
• MW: 200.205148220062
• MDL: MFCD11642456
• CID: 69782
• PubChem ID: 20148495
• Update Time: 2025-04-18

6,7-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 6,7-Difluoro-2,3-dihydro-4H-1-benzothiopyran-4-one
• Z389993962
• 1097802-78-2
• AKOS009375905
• SCHEMBL10363739
• CS-0260082
• 6,7-difluoro-2,3-dihydrothiochromen-4-one
• FT-0713694
• EN300-74483
• 6,7-difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one
• 6,7-Difluoro-3,4-dihydro-2H-1-benzothiopyran-4-one

• MDL： MFCD11642456
• Inchi： 1S/C9H6F2OS/c10-6-3-5-8(12)1-2-13-9(5)4-7(6)11/h3-4H,1-2H2
• InChI Key： ZKHRMJIMQAGHPD-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(=CC=2C(CC1)=O)F)F

Computed Properties

• Exact Mass: 200.01078
• Monoisotopic Mass: 200.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.423
• Boiling Point: 315.1 °C at 760 mmHg
• Flash Point: 144.4 °C
• PSA: 17.07
• LogP: 2.64330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes